3-Phenylbenzaldehyde
Overview
Description
3-Phenylbenzaldehyde is an organic compound with the chemical formula C13H10O . It is also known as benzaldehyde, 3-phenyl- or 3-phenylbenzaldehyde . This molecule belongs to the class of aromatic aldehydes and plays an important role as a starting material in organic chemistry.
Synthesis Analysis
The synthesis of 3-Phenylbenzaldehyde has been studied in various contexts. For instance, one study investigated the use of polymer-bound linkers for the synthesis of sulfonamides .
Molecular Structure Analysis
The molecular structure of 3-Phenylbenzaldehyde consists of a benzene ring attached to a phenyl group and an aldehyde group . The molecular formula is C13H10O , and the molecular weight is 182.22 g/mol .
Physical And Chemical Properties Analysis
3-Phenylbenzaldehyde is a light brown to yellow liquid . It has a melting point of 167-168 °C and a boiling point of 125°C/1mmHg . The density is 1.118 g/mL at 25 °C . It has a refractive index of 1.6290-1.6330 .
Scientific Research Applications
Solid-Phase Organic Synthesis
3-Phenylbenzaldehyde is used in the synthesis of polymer-bound 4-acetoxy-3-phenylbenzaldehyde derivatives. These derivatives have applications in solid-phase organic synthesis .
Suzuki-Miyaura Cross-Coupling Reactions
3-Phenylbenzaldehyde is used in the synthesis of biaryl-methoxybenzaldehydes and pyridyl-aryl-methoxybenzaldehydes. These compounds are synthesized by the Suzuki-Miyaura cross-coupling reactions and serve as intermediates of potential drug substances .
Phenanthrene Degradation
In the degradation pathway of phenanthrene, a common xenobiotic, 3-Phenylbenzaldehyde is identified as one of the metabolites. This suggests that 3-Phenylbenzaldehyde plays a role in the biodegradation of phenanthrene .
Vibrational Dynamics Studies
The vibrational dynamics of crystalline 4-Phenylbenzaldehyde have been studied using inelastic neutron scattering (INS). This research helps in understanding the vibrational properties of the compound .
Synthesis of Biologically Active Compounds
3-Phenylbenzaldehyde can serve as a valuable starting material for the synthesis of biologically active compounds. It is used in various positions in the synthesis of aryl-methoxybenzaldehydes .
Intermediates for Pharmaceutically Active Compounds
3-Phenylbenzaldehyde is used in the synthesis of new biaryl-methoxybenzaldehydes or pyridyl-phenylmethoxybenzaldehydes. These compounds may be intermediates for pharmaceutically active compounds .
Safety and Hazards
3-Phenylbenzaldehyde is harmful if swallowed and fatal if inhaled . It can cause skin irritation and serious eye irritation . It may cause respiratory irritation and may damage fertility or the unborn child . It is toxic to aquatic life with long-lasting effects . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Mechanism of Action
- The compound forms Schiff’s bases with these amino groups, which play a role in its mode of action .
Target of Action
Mode of Action
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properties
IUPAC Name |
3-phenylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O/c14-10-11-5-4-8-13(9-11)12-6-2-1-3-7-12/h1-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFKSIUOALVIACE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70152848 | |
Record name | 3-Phenylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70152848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Phenylbenzaldehyde | |
CAS RN |
1204-60-0 | |
Record name | [1,1′-Biphenyl]-3-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1204-60-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Phenylbenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001204600 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Phenylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70152848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Biphenyl-3-carboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-PHENYLBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6NCQ7DH7HK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common synthetic routes for attaching 3-phenylbenzaldehyde derivatives to solid supports for solid-phase synthesis?
A1: Recent research highlights the use of polymer-bound linkers to incorporate 3-phenylbenzaldehyde derivatives into solid-phase synthesis. [, ] One method involves reacting aminomethyl polystyrene resin with carboxylic acid derivatives of 3-phenylbenzaldehyde (specifically, 4-(5′-formyl-2′-hydroxyphenyl)benzoic acid and 4-(5′-formyl-2′-hydroxyphenyl)phenyl propionic acid) in the presence of coupling agents like 1-hydroxybenzotriazole and 1,3-diisopropylcarbodiimide. [, ] This results in a polymer-bound benzaldehyde, which can be further modified for various applications.
Q2: How can polymer-bound 3-phenylbenzaldehyde derivatives be utilized in the synthesis of sulfonamides?
A2: Polymer-bound 4-acetoxy-3-phenylbenzaldehyde derivatives, synthesized as described above, can be employed in the preparation of sulfonamides. [, ] The process involves a reductive amination reaction between the polymer-bound linker and an amine using sodium triacetoxyborohydride. Subsequent sulfonylation with an arylsulfonyl chloride derivative in the presence of pyridine yields the desired sulfonamide product still attached to the polymer support. Finally, treatment with an acid like trifluoroacetic acid cleaves the sulfonamide from the support, allowing for its isolation and purification. [, ]
Q3: Aside from solid-phase synthesis, are there other reactions where 3-phenylbenzaldehyde derivatives are involved?
A3: Interestingly, a 3-phenylbenzaldehyde derivative, specifically 2-chloro-3-phenylbenzaldehyde, has been identified as a product in the reaction of 3-phenyltropolone with phosphorus oxychloride. [] This reaction highlights the potential for 3-phenylbenzaldehyde derivatives to arise from unexpected rearrangements and transformations of other cyclic structures.
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